Cas no 32366-02-2 (N-benzyl-N-methylcarbamoyl chloride)

• Product Name: N-benzyl-N-methylcarbamoyl chloride
• CAS No: 32366-02-2
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 1450222
• PubChem ID: 10464985
• Update Time: 2025-06-08

N-benzyl-N-methylcarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, methyl(phenylmethyl)-
• benzyl(methyl)carbamic chloride
• CS-0235076
• Benzyl-methyl-carbamoyl chloride
• G53225
• AKOS016359859
• DB-108532
• EN300-152559
• SCHEMBL3369887
• N-methyl-N-benzylcarbamoyl chloride
• N-benzyl-N-methylcarbamoyl chloride
• 32366-02-2
• N-benzyl-N-methylcarbamoylchloride

• Inchi： 1S/C9H10ClNO/c1-11(9(10)12)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： HIRNDYDRQNZASU-UHFFFAOYSA-N
• SMILES： ClC(N(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 183.0452
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 302.0±21.0 °C at 760 mmHg
• Flash Point: 136.5±22.1 °C
• PSA: 20.31
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-benzyl-N-methylcarbamoyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-benzyl-N-methylcarbamoyl chloride

Introduction to N-benzyl-N-methylcarbamoyl chloride (CAS No. 32366-02-2)

N-benzyl-N-methylcarbamoyl chloride, with the chemical formula C₈H₈ClNO₂, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its CAS number 32366-02-2, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. Its unique structural properties make it a valuable tool for researchers exploring new methodologies in medicinal chemistry.

The synthesis of N-benzyl-N-methylcarbamoyl chloride involves the reaction of benzylamine with methyl carbamate chloride, a process that highlights the compound's role in constructing complex carbamoyl derivatives. These derivatives are crucial in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The benzyl group in the molecule enhances stability and bioavailability, making it an attractive moiety for drug design.

In recent years, N-benzyl-N-methylcarbamoyl chloride has been extensively studied for its potential in the development of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, including virus replication and tumor growth. By inhibiting specific proteases, researchers aim to develop novel therapeutic agents that can modulate these processes effectively. The compound's ability to serve as a precursor for such inhibitors has made it a focal point in academic and industrial research.

One of the most compelling applications of N-benzyl-N-methylcarbamoyl chloride is in the synthesis of antiviral agents. The rapid evolution of viruses necessitates the development of broad-spectrum antiviral drugs that can combat emerging strains. Researchers have utilized this compound to create derivatives with enhanced antiviral properties. For instance, modifications to the benzyl group have led to compounds that exhibit potent activity against HIV and influenza viruses. These findings underscore the importance of N-benzyl-N-methylcarbamoyl chloride in addressing global health challenges.

The pharmaceutical industry has also explored the use of N-benzyl-N-methylcarbamoyl chloride in developing treatments for neurological disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of misfolded proteins. By designing molecules that can inhibit the proteases involved in these pathways, researchers hope to slow down or halt disease progression. The compound's structural flexibility allows for the creation of targeted inhibitors that can interact with specific protein targets, offering a promising avenue for therapeutic intervention.

Advances in computational chemistry have further enhanced the utility of N-benzyl-N-methylcarbamoyl chloride. High-throughput virtual screening techniques enable researchers to predict the binding affinity of various derivatives to biological targets with remarkable accuracy. This approach has accelerated the discovery process, allowing for rapid identification of lead compounds that can be further optimized. The integration of computational methods with traditional synthetic chemistry has revolutionized drug discovery, making compounds like N-benzyl-N-methylcarbamoyl chloride indispensable tools in modern medicinal chemistry.

The environmental impact of chemical synthesis is another area where N-benzyl-N-methylcarbamoyl chloride plays a significant role. Green chemistry principles emphasize the development of sustainable synthetic routes that minimize waste and hazardous byproducts. Researchers have adapted traditional synthetic methods to incorporate greener alternatives, such as biocatalysis and solvent-free reactions. These innovations not only improve efficiency but also reduce the ecological footprint of pharmaceutical production. The adaptability of N-benzyl-N-methylcarbamoyl chloride in these contexts highlights its versatility as a synthetic intermediate.

In conclusion, N-benzyl-N-methylcarbamoyl chloride (CAS No. 32366-02-2) is a multifaceted compound with far-reaching implications in pharmaceutical research and development. Its role as a precursor for protease inhibitors, antiviral agents, and neuroprotective drugs underscores its importance in addressing critical health challenges. The integration of cutting-edge technologies such as computational chemistry and green chemistry principles continues to expand its applications, ensuring its relevance in the evolving landscape of medicinal chemistry.